Cas no 1597-38-2 (4(3H)-Pyrimidinone,6-amino-5-fluoro-2-methyl-)

4(3H)-Pyrimidinone,6-amino-5-fluoro-2-methyl- structure
1597-38-2 structure
Product Name:4(3H)-Pyrimidinone,6-amino-5-fluoro-2-methyl-
CAS No:1597-38-2
MF:C5H6FN3O
MW:143.119043827057
CID:117853
PubChem ID:135415817
Update Time:2025-04-18

4(3H)-Pyrimidinone,6-amino-5-fluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Pyrimidinone,6-amino-5-fluoro-2-methyl-
    • 4-Pyrimidinol, 6-amino-5-fluoro-2-methyl- (7CI,8CI)
    • 6-Amino-5-fluoro-2-methyl-4(1H)-pyrimidinone
    • 1597-38-2
    • DTXSID801255404
    • 6-amino-5-fluoro-2-methyl-1H-pyrimidin-4-one
    • 6-Amino-5-fluoro-2-methylpyrimidin-4(1H)-one
    • 6-Amino-5-fluoro-2-methyl-4(3H)-pyrimidinone
    • AKOS006362408
    • SCHEMBL2491838
    • 4-amino-5-fluoro-2-methyl-1H-pyrimidin-6-one
    • Inchi: 1S/C5H6FN3O/c1-2-8-4(7)3(6)5(10)9-2/h1H3,(H3,7,8,9,10)
    • InChI Key: WWWIWBPKQXVWBV-UHFFFAOYSA-N
    • SMILES: FC1C(NC(C)=NC=1N)=O

Computed Properties

  • Exact Mass: 143.04958
  • Monoisotopic Mass: 143.04948999g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 67.5Ų

Experimental Properties

  • PSA: 67.48
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